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CAS No.: 26445-85-2

Cat. No.: B7769405
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Introduction
2-Methoxybiphenyl, an aromatic ether, represents a cornerstone molecule in the field of

organic synthesis and chemical research. As a derivative of biphenyl, it possesses a

structurally significant scaffold that is a recurring motif in pharmaceuticals, agrochemicals, and

materials science. This guide provides an in-depth exploration of 2-Methoxybiphenyl, moving

beyond simple data recitation to offer a practical, field-tested perspective for researchers,

scientists, and professionals in drug development. We will delve into its fundamental properties,

reliable synthesis protocols, analytical characterization, and critical safety considerations,

underpinning each section with the rationale required for effective application in a laboratory

setting.

Section 1: Chemical Identity and Nomenclature
Precise identification is the foundation of all chemical research. 2-Methoxybiphenyl is known

by several names, which can be a source of ambiguity. The standardized IUPAC name is 1-

methoxy-2-phenylbenzene[1][2]. However, it is frequently encountered in literature and
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commercial catalogs under various synonyms. Understanding these alternatives is crucial for

comprehensive literature searches and material procurement.

Common Synonyms:

2-Phenylanisole[1][3][4]

o-Phenylanisole[1][3]

Biphenyl-2-yl methyl ether[1]

2-Methoxy-1,1'-biphenyl[1]

o-Methoxybiphenyl[1]

Key Chemical Identifiers:

Identifier Value Source

CAS Number 86-26-0 [1][2][3][5]

EC Number 201-659-9 [1][2][6]

Molecular Formula C₁₃H₁₂O [1][3][5]

InChIKey
NLWCWEGVNJVLAX-

UHFFFAOYSA-N
[1][2]

Beilstein Registry No. 2045749 [3][6]

The structural representation below clarifies the connectivity of the methoxy group and the two

phenyl rings, which dictates its chemical reactivity and physical properties.

Caption: Chemical Structure of 2-Methoxybiphenyl.

Section 2: Physicochemical Properties
The physical properties of a compound govern its handling, storage, and application in

reactions. 2-Methoxybiphenyl is notable for its low melting point, which means it can exist as
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either a solid or a liquid depending on ambient laboratory conditions. This is a critical

consideration for accurate weighing and dispensing.

Table of Physicochemical Data:

Property Value Notes

Molecular Weight 184.23 g/mol [1][3][4][5]

Appearance
White to light yellow powder,

lump, or clear liquid
[3][4]

Melting Point 28-33 °C (lit.) [2][3]

Boiling Point 274 °C (lit.) [2][3]

Density 1.023 g/mL at 25 °C (lit.) [2][3][4][6]

Refractive Index (n²⁰/D) 1.61 (lit.) [3]

Solubility
Insoluble in water; Soluble in

toluene
[3][4]

Flash Point >110 °C (>230 °F) [2][3]

Expert Insights: The melting point range of 28-33 °C straddles typical room temperatures. For

experiments requiring precise mass, it is advisable to gently warm the entire container until the

contents are fully molten and homogenous before aliquoting by volume, followed by a density-

based mass calculation. Alternatively, for solid-phase addition, ensure the material is fully

solidified to avoid sampling a mixture of solid and liquid phases. Its high boiling point indicates

low volatility under standard conditions, simplifying handling outside of a fume hood for brief

periods, though good laboratory practice always recommends containment.

Section 3: Synthesis and Purification
A reliable and reproducible synthesis is paramount for any research program. 2-
Methoxybiphenyl is commonly prepared via a Williamson ether synthesis, a robust and well-

understood reaction. The protocol below details the methylation of 2-phenylphenol.
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Reaction Scheme: 2-Phenylphenol reacts with a methylating agent (e.g., dimethyl sulfate) in

the presence of a weak base (e.g., potassium carbonate) to yield 2-Methoxybiphenyl.

Causality in Experimental Design:

Substrate: 2-Phenylphenol is the readily available precursor.

Methylating Agent: Dimethyl sulfate is a highly efficient and cost-effective methylating agent

for phenols. However, it is highly toxic and requires careful handling. Alternatives like methyl

iodide could be used but are more volatile.

Base: Potassium carbonate (K₂CO₃) is an ideal base for this reaction. It is strong enough to

deprotonate the phenol, forming the reactive phenoxide, but not so strong that it promotes

side reactions. It is also inexpensive and easy to remove post-reaction via filtration.

Solvent: Acetone is a suitable polar aprotic solvent that dissolves the reactants and facilitates

the Sₙ2 reaction mechanism. Its boiling point allows for heating to increase the reaction rate.

Inert Atmosphere: An inert atmosphere (e.g., Nitrogen or Argon) is crucial to prevent

oxidation of the starting phenol, ensuring a cleaner reaction and higher yield.

Step-by-Step Synthesis Protocol:[7]

Preparation: An oven-dried, two-necked round-bottomed flask equipped with a magnetic stir

bar and reflux condenser is charged with 2-phenylphenol (1.0 equiv) and potassium

carbonate (1.4 equiv).

Inerting: The flask is evacuated and back-filled with dry nitrogen gas three times to ensure an

inert atmosphere.

Dissolution: Anhydrous acetone is added to the flask to dissolve the 2-phenylphenol.

Reagent Addition: Dimethyl sulfate (1.3 equiv) is added dropwise to the stirring mixture at

room temperature. Caution: Dimethyl sulfate is a potent carcinogen and must be handled

with extreme care in a chemical fume hood using appropriate personal protective equipment

(PPE).
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Reaction: The reaction mixture is heated to reflux (approx. 75 °C) and stirred for 16-24

hours. Reaction progress should be monitored by Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, the flask is cooled to room temperature. The solid

potassium carbonate and salts are removed by filtration. The filtrate is concentrated under

reduced pressure using a rotary evaporator.

Purification: The resulting crude oil is purified by flash column chromatography on silica gel,

typically using a non-polar eluent system such as hexanes/ethyl acetate (e.g., 10:0.5 v/v), to

yield the final product as a colorless oil or low-melting solid.

1. Charge Flask
(2-Phenylphenol, K₂CO₃)

2. Inert Atmosphere
(N₂ Purge) 3. Add Acetone 4. Add Dimethyl Sulfate

(Dropwise)
5. Heat to Reflux

(16-24h) Monitor by TLCCheck Completion

Continue if incomplete

6. Cool, Filter,
& Concentrate

Reaction Complete 7. Column Chromatography Pure 2-Methoxybiphenyl

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methoxybiphenyl.

Section 4: Spectroscopic and Analytical
Characterization
A synthesis protocol is only as reliable as the methods used to validate the final product. The

structure of 2-Methoxybiphenyl can be unequivocally confirmed using a combination of

standard spectroscopic techniques.

Self-Validating System: The expected data from NMR, IR, and MS provide a unique fingerprint

for the target molecule. A synthesized compound matching these data points confirms the

success of the reaction and the purity of the product.

Expected Spectroscopic Data:
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Technique Expected Features

¹H NMR

A sharp singlet around 3.9 ppm (3H)

corresponding to the methoxy (-OCH₃) protons.

A complex multiplet region between 7.1-7.7 ppm

(9H) for the aromatic protons of the two phenyl

rings.[7]

¹³C NMR

A signal for the methoxy carbon around 55-56

ppm. Multiple signals in the aromatic region

(approx. 110-160 ppm), including two

quaternary carbons where the rings are joined

and the methoxy group is attached.

IR Spectroscopy

C-H stretching peaks for aromatic rings (~3050-

3100 cm⁻¹). C-O-C ether stretching bands

(~1240-1260 cm⁻¹ and ~1020-1050 cm⁻¹). C=C

aromatic ring stretching (~1450-1600 cm⁻¹).

Mass Spectrometry (EI)

Molecular ion peak (M⁺) at m/z = 184.[1] Key

fragmentation peaks at m/z = 169 ([M-CH₃]⁺)

and 141 ([M-CH₃-CO]⁺).[1]

Section 5: Applications in Research and
Development
2-Methoxybiphenyl is more than a simple chemical; it is an enabling tool for innovation across

multiple scientific domains.

Organic Synthesis Intermediate: Its primary role is as a versatile building block. The biphenyl

scaffold is a privileged structure in medicinal chemistry. The methoxy group can be easily

cleaved to reveal a phenol, providing a handle for further functionalization, or it can be used

to direct electrophilic substitution reactions on its host ring.

Ligand Development: Biphenyl derivatives are common precursors for sophisticated ligands,

such as phosphines (e.g., SPhos), used in palladium-catalyzed cross-coupling reactions.

These reactions are fundamental to modern drug discovery and materials science.
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Biomarker Research: 2-Methoxybiphenyl has been identified as a volatile biomarker for

Mycobacterium tuberculosis, the bacterium responsible for tuberculosis.[1] This suggests

potential applications in the development of non-invasive diagnostic tools.

Fragrance Industry: The compound is utilized as a fragrance ingredient, valued for its unique

floral and fruity odor profile.[1][3]

Section 6: Safety, Handling, and Storage
Ensuring a safe laboratory environment is non-negotiable. While some sources report that 2-
Methoxybiphenyl does not meet GHS hazard criteria, several chemical suppliers provide GHS

classifications indicating potential hazards.[1][8] It is best practice to adhere to the more

stringent classification.

GHS Hazard Classification: (Consolidated from supplier data)

H302: Harmful if swallowed[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Signal Word: Warning[3]

Toxicity Data:

LD50 (oral, rat): 3600 mg/kg[3][8]

Recommended Handling Procedures:

Engineering Controls: Always handle in a well-ventilated area, preferably within a chemical

fume hood.

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses with

side shields (or goggles), a lab coat, and chemical-resistant gloves (e.g., nitrile).
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Handling: Avoid inhalation of dust or vapors. Prevent contact with skin and eyes. Wash

hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8] Recommended

storage is at room temperature, sealed from moisture.[3]

Conclusion
2-Methoxybiphenyl is a compound of significant utility for the modern researcher. Its value lies

not only in its own properties but in its potential as a precursor to more complex and high-value

molecules. By understanding its chemical identity, mastering its synthesis, and adhering to

strict safety protocols, scientists can effectively leverage this versatile building block to advance

their research goals in drug development, materials science, and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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